Cas no 899741-66-3 (N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide)

• Product Name: N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide
• CAS No: 899741-66-3
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 5487694
• Update Time: 2025-07-09

N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-methylpiperidin-1-yl)-2-oxoacetamide
• N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide

• Inchi： 1S/C20H24N4O3S/c1-13-7-9-23(10-8-13)20(26)19(25)21-18-16-11-28-12-17(16)22-24(18)14-3-5-15(27-2)6-4-14/h3-6,13H,7-12H2,1-2H3,(H,21,25)
• InChI Key： KMHHGCPWXANOMM-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(OC)C=C2)N=C2CSCC2=1)(=O)C(N1CCC(C)CC1)=O

Additional information on N-2-(4-methoxyphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide

N-2-(4-Methoxyphenyl)-2H,4H,6H-Thieno[3,4-c]pyrazol-3-Yl-2-(4-Methylpiperidin-1-Yl)-2-Oxoacetamide: A Comprehensive Overview

The compound with CAS No 899741-66-3, known as N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a complex organic molecule that combines elements of heterocyclic chemistry with amide functionalities, making it a subject of interest for researchers in medicinal chemistry, materials science, and pharmacology.

Recent studies have highlighted the thienopyrazole core of this compound as a promising scaffold for drug discovery. The thienopyrazole ring system is known for its versatility in binding to various biological targets, including enzymes and receptors. The presence of the 4-methoxyphenyl group further enhances the molecule's pharmacokinetic properties by improving solubility and bioavailability. Additionally, the methylpiperidine moiety contributes to the compound's ability to interact with cellular membranes, making it a candidate for drug delivery systems.

One of the most exciting developments involving this compound is its potential role in the treatment of neurodegenerative diseases. Researchers have found that N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl-2-(4-methylpiperidin-1-yl)-2-oxoacetamide exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress—a key factor in conditions like Alzheimer's disease and Parkinson's disease. Furthermore, preliminary in vitro studies suggest that this compound may inhibit key enzymes associated with these diseases, such as acetylcholinesterase and β-secretase.

In the field of materials science, this compound has shown promise as a precursor for advanced materials with tailored electronic properties. The thienopyrazole framework is being explored for its potential use in organic electronics, particularly in the development of semiconducting polymers and thin-film transistors. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in flexible electronics and optoelectronic devices.

Another area where this compound is making waves is in the realm of agrochemicals. Studies have demonstrated that N-2-(4-methoxyphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-Yl... possesses moderate insecticidal activity against several agricultural pests. This property is attributed to its ability to disrupt key metabolic pathways in insects without causing significant harm to non-target organisms or the environment.

From a synthetic perspective, the construction of this compound involves a multi-step synthesis that showcases the ingenuity of modern organic chemistry. The synthesis typically begins with the preparation of the thienopyrazole core through a tandem cyclization reaction followed by functionalization steps to introduce the methoxyphenyl and methylpiperidine groups. The optimization of these steps has been a focus of recent research efforts aimed at improving yield and scalability.

Looking ahead, the future of N-2-(4-methoxyphenyl)-... seems bright as researchers continue to uncover its diverse applications. Collaborative efforts between academia and industry are expected to accelerate its translation into real-world applications across healthcare, electronics, and agriculture. As more data emerges from ongoing clinical trials and material characterization studies, this compound is poised to become a cornerstone in various scientific disciplines.